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Compound of Interest

Compound Name:
1-Hydroxy-1-

cyclopropanecarboxylic acid

Cat. No.: B023762 Get Quote

Essential Safety and Handling Guide for 1-Hydroxy-
1-cyclopropanecarboxylic Acid
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-Hydroxy-1-
cyclopropanecarboxylic acid (CAS No: 17994-25-1). Adherence to these protocols is

essential for minimizing exposure and ensuring a safe laboratory environment.

Hazard Identification and Classification
1-Hydroxy-1-cyclopropanecarboxylic acid is a chemical that poses several health risks.

According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, it is classified as a substance that causes skin irritation, serious eye irritation, and

may cause respiratory irritation.[1][2][3] Some safety data sheets also categorize it as a

corrosive material that can cause burns upon contact.[4]
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Hazard Category GHS Classification Hazard Statement

Skin Corrosion/Irritation Skin Irrit. 2[1] / Category 1 B[4]
H315: Causes skin irritation /

Causes burns[1][4]

Serious Eye Damage/Eye

Irritation
Eye Irrit. 2[1] / Category 1[4]

H319: Causes serious eye

irritation / Causes burns[1][4]

Specific Target Organ Toxicity

(STOT) - Single Exposure
STOT SE 3[1]

H335: May cause respiratory

irritation[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. The following equipment

should be used for all procedures involving this compound.
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PPE Category
Recommended Equipment and Best
Practices

Eye and Face Protection

Chemical Safety Goggles: Tight-sealing safety

goggles are required to protect against dust and

splashes.[5] Face Shield: A face shield worn

over goggles is recommended for procedures

with a higher risk of splashing or dust

generation.[5][6]

Skin Protection

Lab Coat: A chemical-resistant lab coat must be

worn and fully buttoned.[6] Gloves: Chemical-

resistant gloves (e.g., nitrile rubber) are

required.[6] Gloves must be inspected for

defects before use and changed immediately if

contaminated.[6] Footwear: Fully enclosed

shoes are mandatory.[7]

Respiratory Protection

Ventilation: All handling of the solid compound

should occur in a well-ventilated area, preferably

within a certified chemical fume hood, to

minimize inhalation of dust.[6][8] Respirator: For

situations where dust generation is unavoidable

or engineering controls are insufficient, a

NIOSH-approved N95 dust mask or a higher-

level respirator is required.[9]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for laboratory safety.

Step-by-Step Operational Plan
Preparation and Engineering Controls:

Designated Area: All manipulations of 1-Hydroxy-1-cyclopropanecarboxylic acid must

be performed in a designated area, such as a chemical fume hood.[6][8]
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Verify Ventilation: Ensure the chemical fume hood is functioning correctly before starting

work.

Assemble Materials: Gather all necessary equipment, including spatulas, glassware, and

clearly labeled waste containers, before handling the chemical.

Safe Handling Procedure:

Don PPE: Put on all required PPE as detailed in the table above.

Avoid Dust Formation: Handle the solid carefully to prevent the formation of dust and

aerosols.[4]

Portioning: When weighing or transferring the powder, do so slowly and close to the work

surface to minimize airborne particles.

Avoid Contact: Prevent direct contact with skin and eyes.

Post-Handling Procedures:

Decontamination: Thoroughly clean all contaminated surfaces and equipment after use.

Doffing PPE: Remove PPE carefully to avoid cross-contamination. Gloves should be

removed first, followed by the lab coat and eye protection.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound, even if gloves were worn.[4][8]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and comply with regulations.

Waste Segregation: All disposable materials contaminated with the compound (e.g., gloves,

weigh boats, wipes) must be collected in a dedicated, clearly labeled hazardous waste

container.[8]

Chemical Waste: Unused or waste 1-Hydroxy-1-cyclopropanecarboxylic acid should be

treated as hazardous chemical waste.
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Disposal Method: The compound may be dissolved in a combustible solvent and burned in a

licensed chemical incinerator equipped with an afterburner and scrubber.[6] Do not empty

into drains or release into the environment.[5] All waste disposal must be conducted in

accordance with applicable federal, state, and local environmental regulations.[4][6]

Emergency Procedures: First Aid
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First-Aid Measures

Eye Contact

Immediately rinse cautiously with plenty of water

for at least 15 minutes, also under the eyelids.

[4] Remove contact lenses if present and easy

to do.[4] Continue rinsing and seek immediate

medical attention.[4]

Skin Contact

Take off immediately all contaminated clothing.

[4] Wash the affected area with soap and plenty

of water.[4] If skin irritation or a rash occurs,

seek medical attention.

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing.[3][4]

If the person is not breathing, provide artificial

respiration.[4] Seek immediate medical

attention.[4]

Ingestion

Do NOT induce vomiting.[4][5] Rinse the mouth

with water.[4] Never give anything by mouth to

an unconscious person.[3] Call a physician or

Poison Control Center immediately.[4]

Safe Handling Workflow
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Caption: Workflow for safe handling of 1-Hydroxy-1-cyclopropanecarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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